Cas no 68005-98-1 (Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, chloride, tetrahydrate (9CI))

• Product Name: Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, chloride, tetrahydrate (9CI)
• CAS No: 68005-98-1
• MF: C₂₀H₂₆ClNO₈
• MW: 443.87534570694
• CID: 521873
• PubChem ID: 155071
• Update Time: 2025-04-19

Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, chloride, tetrahydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, chloride, tetrahydrate (9CI)
• 9,10-Dimethoxy-5,6-dihydro-2H-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium chloride--water (1/1/4)
• 68005-98-1
• DTXSID60987429
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9,10-dimethoxy-, chloride, tetrahydrate
• Berberine Chloride tetrahydrate

• Inchi： 1S/C20H18NO4.ClH.4H2O/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;;;;;/h3-4,7-10H,5-6,11H2,1-2H3;1H;4*1H2/q+1;;;;;/p-1
• InChI Key： LDUJEOSMVBDXMS-UHFFFAOYSA-M
• SMILES： [Cl-].O1COC2C1=CC1=C(C=2)C2C=C3C=CC(=C(C3=C[N+]=2CC1)OC)OC.O.O.O.O

Computed Properties

• Exact Mass: 443.1346945g/mol
• Monoisotopic Mass: 443.1346945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives